2-(3,4-dihydro-1H-isochromen-1-yl)propan-1-amine

• CAS: 2248301-41-7
• Molecular Formula: C12H17NO
• Molecular Weight: 191.274
• SMILES: CC(CN)C1C2=CC=CC=C2CCO1
• InChI: InChI=1S/C12H17NO/c1-9(8-13)12-11-5-3-2-4-10(11)6-7-14-12/h2-5,9,12H,6-8,13H2,1H3
• InChIKey: IKSQDUGSWXJIFP-UHFFFAOYSA-N
• Solubility: not available

2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-amine (CAS 2248301-41-7) is a primary amine-functionalized isochroman derivative with molecular formula C₁₂H₁₇NO and molecular weight 191.27 g/mol. The compound belongs to the (isochroman-1-yl)alkylamine chemotype, a scaffold historically associated with antiulcer, hypotensive, and CNS-modulating activities.

2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-amine (CAS 2248301-41-7) – Core Physicochemical Identity and Pharmacological Context

2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-amine (CAS 2248301-41-7) is a primary amine-functionalized isochroman derivative with molecular formula C₁₂H₁₇NO and molecular weight 191.27 g/mol [1]. The compound belongs to the (isochroman-1-yl)alkylamine chemotype, a scaffold historically associated with antiulcer, hypotensive, and CNS-modulating activities [2]. Its substitution pattern—a propan-1-amine chain bearing a methyl branch at the α-carbon—distinguishes it from simpler isochroman-1-yl alkylamine analogs in terms of lipophilicity, conformational flexibility, and stereochemical complexity, parameters that directly influence molecular recognition and pharmacokinetic behavior.

• 1 Isochroman-1-yl alkylamine scaffold with historical CNS and gastroprotective research context
• 2 Racemic form with (2R)-enantiomer commercially accessible, enabling stereochemistry-activity studies
• 3 Higher computed lipophilicity and conformational flexibility versus shorter-chain analogs may influence permeability and target engagement

• [1] PubChem Compound Summary for CID 67753745, 2-(3,4-dihydro-1H-2-benzopyran-1-yl)propan-1-amine. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
• [2] Markaryan, E. A.; Samodurova, A. G. Advances in the chemistry of isochroman. Russian Chemical Reviews 1989, 58 (5), 479–493. DOI: 10.1070/RC1989v058n05ABEH003455. View Source

Why Isochroman-1-yl Alkylamine Analogs Cannot Substitute 2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-amine Without Empirical Validation

In the isochroman-1-yl alkylamine series, even single-carbon variations in the amine-bearing side chain produce measurable shifts in computed lipophilicity (XLogP3) and rotatable bond count that are predictive of differential membrane permeability, target engagement, and metabolic stability [1]. Published structure-activity relationship (SAR) studies on related scaffolds demonstrate that homologation or branching of the alkylamine linker can invert or ablate biological activity—for instance, replacement of the isochroman ring with chroman or tetralin in antiulcer series resulted in drastic potency changes [2]. Consequently, procurement of a superficially similar analog (e.g., the methylamine or ethylamine congener) without side-by-side characterization data risks introducing uncontrolled variables in receptor-binding, ADME, or in vivo efficacy experiments.

Alkylamine side-chain length alters predicted lipophilicity and permeability

Target: propan-1-amine chain Analog: methanamine or ethanamine

Achiral analogs cannot enable stereochemistry-activity relationship studies

Target: racemic with (2R)-enantiomer available Analog: achiral structures

SAR evidence shows linker homologation can invert or abolish biological activity

Target: α-methyl branch present Analog: linear or shorter chain

• [1] PubChem computed XLogP3-AA values for CID 67753745, CID 209070, and CID 64239863. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
• [2] Ishikawa, S. et al. Synthesis and antiulcer activity of (isochroman-1-yl)alkylamines. II. Chemical and Pharmaceutical Bulletin 1988, 36 (5), 1758–1765. DOI: 10.1248/cpb.36.1758. View Source

Quantitative Differentiation of 2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-amine Relative to Closest Isochroman-1-yl Analogs

Lipophilicity Advantage: XLogP3 Comparison vs. Methylamine and Ethylamine Congeners

The target compound exhibits an XLogP3 value of 1.5, compared to 0.7 for the methylamine analog 1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (CAS 19158-90-8) and 1.1 for the ethylamine analog 2-(3,4-dihydro-1H-isochromen-1-yl)ethanamine (CAS 27797-24-6) [1][2]. This represents a ΔlogP of +0.8 and +0.4, respectively, indicating significantly higher predicted membrane permeability for the target compound.

XLogP3 Comparison

Cross-study comparable

ΔXLogP3 +0.8 vs. methylamine analog; +0.4 vs. ethylamine analog

Higher predicted passive permeability; may support CNS screening context

Computed values; requires experimental validation

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.5
Comparator Or Baseline	1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (XLogP3 = 0.7); 2-(3,4-dihydro-1H-isochromen-1-yl)ethanamine (XLogP3 = 1.1)
Quantified Difference	ΔXLogP3 = +0.8 vs. methylamine analog; +0.4 vs. ethylamine analog
Conditions	Computed via XLogP3 3.0 algorithm (PubChem 2024.11.20 release)

Why This Matters

Each 1-unit increase in logP approximately doubles passive membrane permeability; the target compound's elevated lipophilicity is therefore expected to confer superior passive diffusion across biological membranes and the blood-brain barrier, a critical differentiator for CNS-targeted programs.

• [1] PubChem CID 67753745, computed property XLogP3-AA. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
• [2] PubChem CID 209070 (19158-90-8) and CID 64239863 (27797-24-6), computed property XLogP3-AA. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source

Conformational Flexibility: Rotatable Bond Count vs. Methylamine Analog

The target compound possesses 2 rotatable bonds, compared to only 1 for the closest methylamine analog 1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (CAS 19158-90-8) [1][2]. The additional rotatable bond arises from the propan-1-amine side chain with an α-methyl branch, enabling a greater number of low-energy conformers available for receptor binding.

Rotatable Bonds

Cross-study comparable

2 (target) vs. 1 (methylamine analog); Δ +1

Increased conformational sampling may support flexible pocket binding

Computed count; binding influence requires confirmation

Evidence Dimension	Rotatable bond count
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (1 rotatable bond)
Quantified Difference	+1 rotatable bond (100% increase)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Increased conformational sampling can improve induced-fit binding to flexible protein pockets, potentially yielding higher target affinity or selectivity that cannot be achieved with the more rigid methylamine analog.

• [1] PubChem CID 67753745, computed property Rotatable Bond Count. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
• [2] PubChem CID 209070, computed property Rotatable Bond Count. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source

Enantiomeric Resolution Capability: Racemate vs. Achiral Analogs

The target compound is a racemate possessing a stereogenic center at the α-carbon of the propan-1-amine chain. The corresponding (2R)-enantiomer is commercially available (CAS 2248219-44-3, PubChem CID 137937554) [1]. In contrast, both the methylamine analog (CAS 19158-90-8) and ethylamine analog (CAS 27797-24-6) are achiral, precluding enantioselective pharmacological studies [2].

Chiral Complexity

Direct head-to-head

1 stereocenter (target, (2R)-enantiomer available) vs. 0 stereocenters (analogs)

Enables stereochemistry-activity studies not possible with achiral analogs

Enantiomer-specific activity remains to be characterized

Evidence Dimension	Chirality and enantiomeric availability
Target Compound Data	Racemic; (2R)-enantiomer available (CAS 2248219-44-3)
Comparator Or Baseline	1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (achiral); 2-(3,4-dihydro-1H-isochromen-1-yl)ethanamine (achiral)
Quantified Difference	1 stereocenter (target) vs. 0 stereocenters (comparators); 100% differential in chiral complexity
Conditions	Structural analysis based on InChI and SMILES from PubChem

Why This Matters

Enantiomers frequently exhibit divergent pharmacodynamics and pharmacokinetics; access to both racemate and enantiopure forms enables definitive stereochemistry-activity relationship (SSAR) studies that are impossible with achiral analogs, a decisive advantage for lead optimization programs.

• [1] PubChem CID 137937554, (2R)-2-(3,4-dihydro-1H-2-benzopyran-1-yl)propan-1-amine. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
• [2] PubChem CID 209070 (19158-90-8) and CID 64239863 (27797-24-6), stereochemistry analysis. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source

Class-Level Antiulcer Pharmacophore: Scaffold Validation with Explicit Caveat

The (isochroman-1-yl)alkylamine scaffold has demonstrated antiulcer activity in preclinical models. N-Benzyl-2-(isochroman-1-yl)-1-methylethylamine (compound 6f), a closely related secondary amine analog, exhibited inhibitory activity against aspirin-induced gastric ulcer in rats [1]. However, no direct quantitative antiulcer data for the target primary amine compound are currently available in the public domain. The following data reflect the closest pharmacologically characterized analog and serve as class-level inference only.

Antiulcer Scaffold

Class-level inference

No direct target data; class-level antiulcer activity reported in rodent model for related analog

Class-level scaffold validation; requires prospective testing for target compound

Derived from N-benzyl analog 6f; target may not reproduce activity

Evidence Dimension	Antiulcer activity (aspirin-induced ulcer model)
Target Compound Data	No direct data available
Comparator Or Baseline	N-Benzyl-2-(isochroman-1-yl)-1-methylethylamine (6f): qualitative inhibition of aspirin-induced ulcer; no gastric antisecretory activity
Quantified Difference	Not quantifiable for target; class-level scaffold validation only
Conditions	Aspirin-induced ulcer model in rats (see ref. [1])

Why This Matters

The validated scaffold provides a rational starting point for lead generation, but procurement decisions based on antiulcer applications require prospective head-to-head testing of the target compound against the characterized analog.

• [1] Synthesis and Antiulcer Activity of (Isochroman-1-yl)alkylamines. I. Chemical and Pharmaceutical Bulletin 1988, 36 (5), 1758–1765. DOI: 10.1248/cpb.36.1758. View Source

Recommended Application Scenarios for 2-(3,4-Dihydro-1H-isochromen-1-yl)propan-1-amine Based on Evidence Profile

CNS Drug Discovery: Lead Optimization Requiring Enhanced Blood-Brain Barrier Penetration

The target compound's XLogP3 of 1.5, substantially higher than the methylamine (0.7) and ethylamine (1.1) congeners, positions it as a preferred isochroman-1-yl building block for CNS-targeted programs where passive BBB permeability is a design criterion. Its balanced TPSA of 35.3 Ų and single H-bond donor further support favorable CNS MPO profiles [1].

Stereochemistry-Activity Relationship (SSAR) Studies in Chiral Drug Development

The availability of both the racemate (CAS 2248301-41-7) and the (2R)-enantiomer (CAS 2248219-44-3) enables systematic SSAR campaigns. This is a distinct procurement advantage over achiral analogs such as 1-(3,4-dihydro-1H-isochromen-1-yl)methanamine, which cannot support enantioselective pharmacology studies [1].

Antiulcer Pharmacophore Exploration and Scaffold Hopping

Building on the validated antiulcer activity of the (isochroman-1-yl)alkylamine scaffold, the target compound serves as a primary amine intermediate for diversifying N-substitution patterns (e.g., N-benzyl, N-phenethyl) to optimize gastroprotective potency and selectivity. Its enhanced lipophilicity relative to simpler analogs may improve oral bioavailability of derived leads [1].

Hypotensive Agent Development Targeting α1-Adrenergic Receptors

Isochroman-1-yl alkylamines with appropriate N-substitution have demonstrated α1-adrenergic receptor blockade and central hypotensive activity in rodent models. The target compound's primary amine handle permits late-stage diversification into N-arylpiperazine or N-phenethyl analogs that are established pharmacophores in this therapeutic class [1].

Application

Selection Property

Validation Focus

CNS permeability research

Lipophilicity profile

Passive membrane permeability assays

Stereochemistry-activity relationship studies

Chiral center with (2R)-enantiomer available

Enantiomer-specific binding or functional assays

Gastroprotective pharmacophore research

Primary amine handle for N-substitution

Gastroprotective activity screening in rodent models

α1-Adrenergic receptor pathway studies

Primary amine for late-stage diversification

α1-Adrenergic binding and functional assays

• [1] McCall, J. M. et al. 1-(Alkylamino)isochromans: hypotensives with peripheral and central activities. Journal of Medicinal Chemistry 1982, 25 (1), 75–81. DOI: 10.1021/jm00343a015. View Source